9,12-Dioxa-3-azadispiro[4.2.48.25]tetradecane;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
9,12-Dioxa-3-azadispiro[4.2.48.25]tetradecane;hydrochloride is a useful research compound. Its molecular formula is C11H20ClNO2 and its molecular weight is 233.74. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Studies and Antimalarial Activity
The dispiro compound, including variants like tetramethyl-substituted dispiro-1,2,4,5-tetraoxanes, has been explored for its antimalarial activity, indicating a potential application in the development of new antimalarial drugs. These studies reveal that the presence of substituents can influence the compound's efficacy, highlighting the importance of structural considerations in drug design. Structural studies have also contributed to understanding the compound's interactions with biological targets, providing insights into its antimalarial mechanism of action (McCullough et al., 2000).
Synthesis and Application in Organic Chemistry
The compound has been used in the synthesis of complex organic molecules, demonstrating its versatility as a building block in organic synthesis. For example, the electrochemical synthesis of related tetraoxane compounds from precursors like 1,1-bis-hydroperoxy-4-methylcyclohexane highlights the potential of these dispiro compounds in creating medically relevant structures with antimalarial properties (Vedenyapina et al., 2013).
Interaction with Biological Molecules
The interactions between dispiro-tetraoxanes and biological molecules such as human serum albumin (HSA) have been studied, providing valuable information on the drug's distribution, metabolism, and potential side effects. This research is crucial for understanding how dispiro-tetraoxane derivatives behave in biological systems, influencing their development as antimalarial agents (Yadav et al., 2020).
Thermal and Structural Analysis
The thermal degradation and structural analysis of related spiro compounds have been explored, offering insights into the stability and reactivity of these molecules. Such studies are essential for the development of new materials and chemicals with specific properties, including those with potential pharmaceutical applications (Sivasamy et al., 2010).
Properties
IUPAC Name |
9,12-dioxa-3-azadispiro[4.2.48.25]tetradecane;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO2.ClH/c1-3-11(13-7-8-14-11)4-2-10(1)5-6-12-9-10;/h12H,1-9H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JDXBENPNAFEAFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2(CCC13CCNC3)OCCO2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.